Cas no 1706458-81-2 (1-butylpyrrolidine-2-carbaldehyde)

• Product Name: 1-butylpyrrolidine-2-carbaldehyde
• CAS No: 1706458-81-2
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5304340
• Update Time: 2026-03-10

1-butylpyrrolidine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-pyrrolidine-2-carbaldehyde
• 1-butylpyrrolidine-2-carbaldehyde

• Inchi： 1S/C9H17NO/c1-2-3-6-10-7-4-5-9(10)8-11/h8-9H,2-7H2,1H3
• InChI Key： QWAPNRBRSKCDFJ-UHFFFAOYSA-N
• SMILES： N1(CCCC)CCCC1C=O

Additional information on 1-butylpyrrolidine-2-carbaldehyde

Comprehensive Overview of 1-Butylpyrrolidine-2-carbaldehyde (CAS No. 1706458-81-2): Properties, Applications, and Industry Insights

1-Butylpyrrolidine-2-carbaldehyde (CAS No. 1706458-81-2) is a specialized organic compound belonging to the class of pyrrolidine derivatives, which has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a pyrrolidine ring with an aldehyde functional group and a butyl side chain, making it a versatile intermediate for synthesizing complex molecules. Its CAS registry number, 1706458-81-2, ensures precise identification in global chemical databases, addressing the growing demand for traceability in R&D.

In recent years, the surge in interest for nitrogen-containing heterocycles like 1-butylpyrrolidine-2-carbaldehyde has been driven by their applications in drug discovery, particularly in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers frequently search for "pyrrolidine aldehyde uses" or "CAS 1706458-81-2 solubility," reflecting the compound's relevance in optimizing reaction conditions. The compound's lipophilic butyl group enhances membrane permeability, a critical factor in bioactive molecule design, aligning with trends in blood-brain barrier (BBB) penetration studies.

From a synthetic chemistry perspective, 1-butylpyrrolidine-2-carbaldehyde serves as a key building block for asymmetric catalysis and chiral auxiliary applications. Its aldehyde moiety participates in reductive amination and condensation reactions, frequently mentioned in queries like "pyrrolidine aldehyde cross-coupling." The compound's stability under ambient conditions makes it preferable for high-throughput screening workflows, a hotspot in AI-driven molecular design platforms where users often inquire about "stable aldehyde precursors."

Environmental and regulatory considerations have also shaped discussions around this compound. While not classified as hazardous, its synthesis often involves green chemistry principles to minimize waste—a topic trending in searches for "sustainable heterocycle synthesis." Analytical methods such as HPLC purity testing (another frequently searched term) are crucial for quality control, given the compound's role in producing high-value pharmaceutical intermediates.

The commercial landscape for 1-butylpyrrolidine-2-carbaldehyde (CAS 1706458-81-2) reflects broader market shifts toward custom synthesis services. Procurement-related searches like "buy 1-butylpyrrolidine-2-carbaldehyde" or "1706458-81-2 suppliers" highlight its niche but growing demand. Advanced applications in material science, particularly for designing conductive polymers, further expand its industrial footprint beyond traditional chemistry sectors.

Future research directions may explore its potential in bioconjugation techniques or as a scaffold for metal-organic frameworks (MOFs)—topics gaining traction in scientific literature. With proper handling protocols (addressing common queries about "pyrrolidine derivative storage"), this compound exemplifies how specialized chemicals drive innovation across interdisciplinary fields while meeting stringent safety and performance criteria.